Cas no 2460-77-7 (2,5-Di-tert-butyl-1,4-benzoquinone)

2,5-Di-tert-butyl-1,4-benzoquinone is a substituted benzoquinone derivative characterized by its sterically hindered structure due to the presence of tert-butyl groups at the 2 and 5 positions. This compound is widely utilized as an intermediate in organic synthesis and as a stabilizer or inhibitor in polymer chemistry, where its quinoid structure contributes to antioxidant properties. Its high thermal stability and resistance to oxidation make it suitable for applications requiring durable performance under harsh conditions. Additionally, it serves as a precursor in the preparation of functional materials and ligands for catalytic systems. The compound's well-defined reactivity and robustness underscore its utility in both industrial and research settings.
2,5-Di-tert-butyl-1,4-benzoquinone structure
2460-77-7 structure
Product Name:2,5-Di-tert-butyl-1,4-benzoquinone
CAS No:2460-77-7
MF:C14H20O2
MW:220.307404518127
MDL:MFCD00019442
CID:43009
PubChem ID:87566898
Update Time:2025-05-28

2,5-Di-tert-butyl-1,4-benzoquinone Chemical and Physical Properties

Names and Identifiers

    • 2,5-Di-tert-butyl-p-benzoquinone
    • Butylbenzoquinone
    • 2,5-tert-butyl-1,4-benzoquinone
    • 2,5-Di-tert-butyl-1,4-benzoquinone
    • 2,5-ditert-butylcyclohexa-2,5-diene-1,4-dione
    • 2,4-DICHLORO-6-FORMYLPHENYL 4-METHYLBENZENESULPHONATE
    • 2,5-di(tert-butyl)-1,4-hydroquinone
    • 2,5-Di-tert-butyl-2,5-cyclohexadiene-1,4-dione
    • 2,5-Di-tert-butylbenzoquinone
    • 2,5-di-tert-butyl-para-benzoquinone
    • 2,5-di-tert-Butyl-p-quinone
    • 2,5-Di-tert-butylquinone
    • 2,5-Di-tert-butylsemiquinone
    • EINECS 219-552-0
    • p-Benzoquinone,2,5-di-tert-butyl- (6CI,7CI,8CI)
    • NSC 43579
    • NSC7489
    • 2,5-di-tert-butylcyclohexa-2,5-diene-1,4-dione
    • 2,5-Cyclohexadiene-1,4-dione, 2,5-bis(1,1-dimethylethyl)-
    • p-Benzoquinone, 2,5-di-tert-butyl-
    • 2,5-DI-T-BUTYL-P-BENZOQUINONE
    • G893OSV02D
    • 2,5-Cyclohexadien-1,4-dione, 2,5-bis(1,1-dimethylethyl)-
    • DTXSID3044889
    • HMS1529H16
    • A817394
    • NSC-43579
    • UNII-G893OSV02D
    • CHEMBL3560130
    • NSC 7489
    • 2,5-Ditert-butylbenzo-1,4-quinone
    • CAS-2460-77-7
    • FT-0610493
    • J-015589
    • CS-W023258
    • MFCD00019442
    • Tox21_303738
    • p-Benzoquinone,5-di-tert-butyl-
    • 2460-77-7
    • HSDB 3931
    • NS00019886
    • 2,5-di-tert-butyl-1,4-quinone
    • NSC-7489
    • 2,5-Di-tert-butyl-1,4-benzoquinone, 99%
    • NCGC00176338-01
    • SY049950
    • D0178
    • D71098
    • Q27278928
    • SCHEMBL49783
    • BRN 2047945
    • CHEBI:183272
    • NSC43579
    • 2,5-ditert-butyl-[1,4]benzoquinone
    • 2,4-dione, 2,5-bis(1,1-dimethylethyl)-
    • AS-15434
    • 2,5-Bis(1,1-dimethylethyl)-2,5-cyclohexadiene-1,4-dione
    • CCG-1811
    • ZZYASVWWDLJXIM-UHFFFAOYSA-
    • NCGC00176338-02
    • AKOS015837828
    • ZZYASVWWDLJXIM-UHFFFAOYSA-N
    • NCGC00357046-01
    • AI3-16635
    • 2,5-di-t-butyl-1,4-benzoquinone
    • Maybridge4_002986
    • DTXCID1024889
    • InChI=1/C14H20O2/c1-13(2,3)9-7-12(16)10(8-11(9)15)14(4,5)6/h7-8H,1-6H3
    • 2,5-DI-TERT-BUTYL-1,4 BENZOQUINONE
    • MDL: MFCD00019442
    • Inchi: 1S/C14H20O2/c1-13(2,3)9-7-12(16)10(8-11(9)15)14(4,5)6/h7-8H,1-6H3
    • InChI Key: ZZYASVWWDLJXIM-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C(C=C1C(C)(C)C)=O)C(C)(C)C
    • BRN: 2047945

Computed Properties

  • Exact Mass: 220.14600
  • Monoisotopic Mass: 220.14633
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.4
  • Topological Polar Surface Area: 34.1

Experimental Properties

  • Color/Form: Yellow crystalline powder
  • Density: 1.0106 (rough estimate)
  • Melting Point: 151.0 to 154.0 deg-C
  • Boiling Point: 321.25°C (rough estimate)
  • Flash Point: 106.2°C
  • Refractive Index: 1.4970 (estimate)
  • PSA: 34.14000
  • LogP: 3.08320
  • Solubility: Insoluble

2,5-Di-tert-butyl-1,4-benzoquinone Security Information

2,5-Di-tert-butyl-1,4-benzoquinone Customs Data

  • HS CODE:2914690090
  • Customs Data:

    China Customs Code:

    2914690090

    Overview:

    2914690090 Other Quinones. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Summary:

    2914690090 other quinones.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2,5-Di-tert-butyl-1,4-benzoquinone Pricemore >>

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2,5-Di-tert-butyl-1,4-benzoquinone Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:2460-77-7)2,5-Di-tert-butyl-1,4-benzoquinone, ≥ 98.0%
Order Number:LE14556
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:10
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:2460-77-7)2,5-Di-tert-butyl-1,4-benzoquinone
Order Number:sfd19245
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:2460-77-7)2,5-Di-tert-butyl-1,4-benzoquinone, ≥ 98.0%
LE14556
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:2460-77-7)2,5-Di-tert-butyl-1,4-benzoquinone
sfd19245
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email